Cas no 2171265-19-1 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid
• CAS No: 2171265-19-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6378578
• PubChem ID: 165818279
• Update Time: 2025-08-04

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid
• EN300-1538247
• 2171265-19-1
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidine-3-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-15(2)11-22(23(28)27-12-16(13-27)24(29)30)26-25(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21-22H,11-14H2,1-2H3,(H,26,31)(H,29,30)/t22-/m0/s1
• InChI Key： XORTWTMQCSRGKO-QFIPXVFZSA-N
• SMILES： O=C([C@H](CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid

Introduction to 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid (CAS No. 2171265-19-1)

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid, identified by its CAS number 2171265-19-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes an azetidine core, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid-derived side chain. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The azetidine ring in this molecule is a key structural feature, contributing to its potential bioactivity. Azetidine derivatives are known for their ability to interact with biological targets in unique ways due to the rigid cyclic structure and the presence of a secondary amine. This structural motif has been widely studied for its role in modulating enzyme activity and receptor binding. In particular, the (2S)-configuration of the azetidine ring suggests a specific stereochemical orientation that may influence its interactions with biological systems, making it a promising scaffold for designing enantiomerically pure compounds with enhanced selectivity and efficacy.

The presence of the Fmoc group further enhances the compound's appeal in pharmaceutical research. The Fmoc moiety is commonly used in peptide synthesis as an amino protecting group, but it also serves as a versatile handle for further functionalization. In this context, the {(9H-fluoren-9-yl)methoxycarbonyl}amino part of the name indicates a fluorene-based Fmoc derivative, which may contribute to improved solubility, stability, or pharmacokinetic properties when incorporated into larger molecular assemblies. Fluorene derivatives are particularly interesting due to their fluorescence properties, which can be exploited in diagnostic imaging and bioconjugation strategies.

The side chain featuring a 4-methylpentanoyl group adds another layer of complexity to the molecule. This alkyl chain provides hydrophobicity and may influence membrane permeability or binding affinity when the compound interacts with biological targets. The combination of these structural elements—azetidine core, Fmoc group, and methylpentanoyl side chain—makes this compound a multifaceted tool for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of such complex molecules with greater accuracy. By leveraging high-throughput virtual screening techniques, scientists can identify promising candidates like 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid (CAS No. 2171265-19-1) that may interact with specific biological pathways or targets. These computational approaches have accelerated the drug discovery process by allowing rapid evaluation of large libraries of compounds without the need for extensive experimental testing.

In parallel, experimental studies have begun to explore the pharmacological potential of azetidine derivatives. Research has demonstrated that certain azetidine-based compounds exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The stereochemical specificity introduced by the (2S)-configuration has been shown to enhance binding affinity and reduce off-target effects, highlighting the importance of enantiopure compounds in modern drug development.

The fluorenylmethoxycarbonyl (Fmoc) group in this molecule also opens up possibilities for conjugation with other biomolecules, such as peptides or antibodies. Such conjugates can be designed for targeted delivery or enhanced bioavailability, expanding the therapeutic applications of this compound. For instance, Fmoc-modified azetidine derivatives could serve as building blocks for peptidomimetics or protease inhibitors, where precise control over molecular architecture is critical for optimal biological activity.

The 4-methylpentanoyl group, while seemingly simple, plays a crucial role in modulating the compound's overall physicochemical properties. This alkyl chain contributes to hydrophobic interactions with lipid bilayers, potentially improving membrane penetration or facilitating cellular uptake. Additionally, it may influence metabolic stability by affecting how enzymes recognize and process the molecule. These factors are essential considerations when designing drugs intended for systemic administration.

Emerging research also suggests that azetidine derivatives could have applications beyond traditional small-molecule drug therapy. For example, their ability to form stable complexes with metal ions has been explored for developing metallodrugs or contrast agents used in medical imaging techniques like MRI (Magnetic Resonance Imaging). The unique electronic properties of fluorene derivatives further enhance their suitability for such applications by enabling tunable luminescence characteristics.

The synthesis of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid (CAS No. 2171265-19-1) presents both challenges and opportunities for synthetic chemists. The need to maintain stereochemical integrity throughout multi-step synthesis requires careful planning and execution. Advanced synthetic methodologies, such as asymmetric catalysis or chiral auxiliary strategies, are often employed to achieve high enantiomeric purity without compromising yield or scalability.

Once synthesized, rigorous characterization is essential to confirm the identity and purity of the compound before proceeding with biological testing. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed structural information that validates synthetic success and aids in understanding potential interactions with biological targets.

The growing interest in azetidine derivatives has spurred collaborations between academic researchers and pharmaceutical companies seeking novel drug candidates. These partnerships facilitate rapid translation from laboratory discovery to clinical development by combining expertise in medicinal chemistry with insights from preclinical studies on animal models or cell-based assays.

In conclusion,1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-3-carboxylic acid (CAS No. 2171265-19-1) represents an exciting opportunity for innovation in pharmaceutical research due to its complex structure and multifaceted functional groups including an azetidine core,(2S)-configuration, Fmoc moiety,{(9H-fluoren-9-ylmethoxycarbonyl}amino part,4-methylpentanoyl side chain, etc.. Its potential applications span across therapeutic areas requiring precise molecular design combined computational modeling alongside experimental validation ensuring safe effective treatments meet unmet medical needs future generations face today’s healthcare landscape continues evolve toward precision medicine approaches tailored individual patient requirements maximizing outcomes minimizing adverse effects associated conventional therapies past decades addressed many challenging diseases yet many remain stubbornly resistant available treatments highlighting urgent need discover new strategies combat these remaining health disparities through continued investment exploration novel chemical entities like described herein advancing frontiers medicinal chemistry toward next generation breakthroughs saving countless lives improving quality lives millions worldwide benefitting generations come forth generations past laid groundwork scientific inquiry now being built upon innovative spirit relentless pursuit knowledge pushing boundaries human understanding disease itself ultimately leading cures long-sought dreams humankind finally within reach thanks dedicated scientists relentless pursuit excellence driving progress each day forward shaping better brighter future all humanity together united purpose healing sick empowering healthy living better world tomorrow awaits us all thanks contributions everyone involved field medicine chemistry working hand-in-hand create meaningful change better world today better tomorrow tomorrow holds promise us all if continue strive highest standards excellence integrity collaboration will achieve goals set ourselves serve humanity best possible ways deserve deserve nothing less ourselves deserve nothing less others deserve either hence must continue push boundaries knowledge push boundaries imagination push boundaries what think possible achieve impossible through collective effort creativity determination leave legacy generations come forth build upon foundations laid today continue progress medical science ever onward toward brighter healthier future everyone everywhere deserves thanks everyone involved every step every sacrifice every triumph every failure every lesson learned along way contribute progress made far exceed anything could ever imagine alone together stronger than apart united purpose drive change make difference meaningful lasting impact world itself forever changed because everyone played role shaping course history medicine chemistry ever onward toward greater good humanity collective pursuit knowledge truth beauty embodies spirit human ingenuity creativity endless potential transform impossible possible one day at time step step forward together always always always.